molecular formula C12H28OSn2 B14327735 [2-(Ethoxymethyl)prop-1-ene-1,1-diyl]bis(trimethylstannane) CAS No. 103670-43-5

[2-(Ethoxymethyl)prop-1-ene-1,1-diyl]bis(trimethylstannane)

Cat. No.: B14327735
CAS No.: 103670-43-5
M. Wt: 425.8 g/mol
InChI Key: BZPKXNHIPNQNEJ-UHFFFAOYSA-N
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Description

[2-(Ethoxymethyl)prop-1-ene-1,1-diyl]bis(trimethylstannane): is an organotin compound that features two trimethylstannane groups attached to a propene backbone

Properties

CAS No.

103670-43-5

Molecular Formula

C12H28OSn2

Molecular Weight

425.8 g/mol

IUPAC Name

(3-ethoxy-2-methyl-1-trimethylstannylprop-1-enyl)-trimethylstannane

InChI

InChI=1S/C6H10O.6CH3.2Sn/c1-4-7-5-6(2)3;;;;;;;;/h4-5H2,1-2H3;6*1H3;;

InChI Key

BZPKXNHIPNQNEJ-UHFFFAOYSA-N

Canonical SMILES

CCOCC(=C([Sn](C)(C)C)[Sn](C)(C)C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [2-(Ethoxymethyl)prop-1-ene-1,1-diyl]bis(trimethylstannane) typically involves the reaction of a suitable precursor with trimethylstannane reagents under controlled conditions. One common method involves the use of a Grignard reagent, which reacts with trimethylstannane to form the desired product. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions.

Industrial Production Methods: On an industrial scale, the production of [2-(Ethoxymethyl)prop-1-ene-1,1-diyl]bis(trimethylstannane) may involve continuous flow processes to ensure consistent quality and yield. The use of automated systems allows for precise control of reaction parameters, such as temperature, pressure, and reagent concentrations.

Chemical Reactions Analysis

Types of Reactions:

    Oxidation: This compound can undergo oxidation reactions, typically in the presence of strong oxidizing agents, leading to the formation of various oxidized products.

    Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced tin species.

    Substitution: The trimethylstannane groups can be substituted with other functional groups through nucleophilic substitution reactions, often using halogenated reagents.

Common Reagents and Conditions:

    Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

    Substitution: Halogenated reagents like bromine or chlorine under controlled conditions.

Major Products:

    Oxidation: Oxidized tin compounds.

    Reduction: Reduced tin species.

    Substitution: Compounds with substituted functional groups replacing the trimethylstannane groups.

Scientific Research Applications

Chemistry: In organic synthesis, [2-(Ethoxymethyl)prop-1-ene-1,1-diyl]bis(trimethylstannane) is used as a reagent for introducing tin-containing groups into organic molecules. This can be useful in the synthesis of complex organic compounds and in the development of new materials.

Biology: The compound’s potential biological applications include its use as a precursor for the synthesis of biologically active organotin compounds, which may have antimicrobial or anticancer properties.

Medicine: In medicinal chemistry, derivatives of [2-(Ethoxymethyl)prop-1-ene-1,1-diyl]bis(trimethylstannane) are being explored for their potential therapeutic effects, particularly in the treatment of cancer and bacterial infections.

Industry: In the industrial sector, this compound is used in the production of advanced materials, such as polymers and coatings, where its unique properties can enhance the performance of the final product.

Mechanism of Action

The mechanism by which [2-(Ethoxymethyl)prop-1-ene-1,1-diyl]bis(trimethylstannane) exerts its effects involves the interaction of the tin atoms with various molecular targets. The trimethylstannane groups can form strong bonds with other atoms, facilitating the formation of new chemical bonds and the modification of existing ones. This can lead to changes in the structure and function of the target molecules, resulting in the desired chemical or biological effects.

Comparison with Similar Compounds

Uniqueness: What sets [2-(Ethoxymethyl)prop-1-ene-1,1-diyl]bis(trimethylstannane) apart from these similar compounds is its dual trimethylstannane groups, which provide unique reactivity and versatility in chemical reactions. This makes it particularly valuable in the synthesis of complex organotin compounds and advanced materials.

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